Cas no 955887-09-9 (Tert-butyl 4-bromo-2,6-difluorobenzoate)

Tert-butyl 4-bromo-2,6-difluorobenzoate structure
955887-09-9 structure
Product Name:Tert-butyl 4-bromo-2,6-difluorobenzoate
CAS No:955887-09-9
MF:C11H11BrF2O2
MW:293.104649782181
MDL:MFCD08703422
CID:802662
PubChem ID:53432588
Update Time:2025-09-24

Tert-butyl 4-bromo-2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-bromo-2,6-difluoro-, 1,1-dimethylethyl ester
    • tert-butyl 4-bromo-2,6-difluorobenzoate
    • KKTKGKORENKLNV-UHFFFAOYSA-N
    • AK323512
    • tert-butyl 4-bromo-2,6-difluoro-benzoate
    • AX8152915
    • 2,6-Difluoro-4-bromobenzoic acid tert-butyl ester
    • 4-bromo-2,6-difluoro-benzoic acid tert-butyl ester
    • 1,1-Dimethylethyl 4-bromo-2,6-difluorobenzoate (ACI)
    • AKOS017559296
    • AS-63978
    • 955887-09-9
    • TERT-BUTYL4-BROMO-2,6-DIFLUOROBENZOATE
    • MFCD08703422
    • DB-222143
    • C11H11BrF2O2
    • DTXSID70700585
    • SCHEMBL643173
    • CS-0147094
    • Tert-butyl 4-bromo-2,6-difluorobenzoate
    • MDL: MFCD08703422
    • Inchi: 1S/C11H11BrF2O2/c1-11(2,3)16-10(15)9-7(13)4-6(12)5-8(9)14/h4-5H,1-3H3
    • InChI Key: KKTKGKORENKLNV-UHFFFAOYSA-N
    • SMILES: O=C(C1C(F)=CC(Br)=CC=1F)OC(C)(C)C

Computed Properties

  • Exact Mass: 291.991
  • Monoisotopic Mass: 291.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3

Tert-butyl 4-bromo-2,6-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LO407-1g
Tert-butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 97%
1g
810.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LO407-250mg
Tert-butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 97%
250mg
224CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LO407-100mg
Tert-butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 97%
100mg
113CNY 2021-05-07
Alichem
A019094844-5g
tert-Butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 95%
5g
$473.69 2023-08-31
Alichem
A019094844-10g
tert-Butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 95%
10g
$779.88 2023-08-31
Alichem
A019094844-25g
tert-Butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 95%
25g
$1575.84 2023-08-31
Ambeed
A684468-100mg
tert-Butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 97%
100mg
$11.0 2025-04-14
Ambeed
A684468-250mg
tert-Butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 97%
250mg
$15.0 2025-04-14
Ambeed
A684468-1g
tert-Butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 97%
1g
$28.0 2025-04-14
Ambeed
A684468-5g
tert-Butyl 4-bromo-2,6-difluorobenzoate
955887-09-9 97%
5g
$73.0 2025-04-14

Tert-butyl 4-bromo-2,6-difluorobenzoate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ,  Cyclohexane ;  16 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  10 min, 0 °C
Reference
Imidazolidine derivatives as inhibitors of indoleamine 2,3-dioxygenase and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ,  tert-Butanol ;  12 h, rt
Reference
Preparation of quinoline derivatives as α4β7 integrin inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol ;  overnight, 40 °C
Reference
Preparation of tertiary amines and (thio)amides as liver X receptor modulators for treatment of fatty liver disease and other disorders
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol ;  overnight, 40 °C
Reference
Sulfonamide-, sulfinamide- or sulfonimidamide and derivatives as liver X receptor (LXR) modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 15 min, -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.3 2 h, -78 °C → rt
Reference
Di-tert-butyl dicarbonate: a versatile carboxylating reagent
Augustine, John Kallikat; Arthoba Naik, Y.; Vairaperumal, Veeramani; Narasimhan, Sharmila, Tetrahedron, 2009, 65(1), 134-138

Production Method 6

Reaction Conditions
1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ,  Cyclohexane ;  16 h, rt; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  10 min, cooled
Reference
Preparation of 3-hydroxyimidazolidin-4-one compounds as inhibitors of indoleamine 2,3-dioxygenase
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Di-tert-butyl dicarbonate Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol ;  16 h, 40 °C
Reference
Preparation of N-(4-sulfonamidobenzoyl)-L-phenylalanine and N-(4-sulfonamidobenzoyl)-3-(pyridin-2-yl)-L-alanine derivatives as α4-integrin inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  Di-tert-butyl dicarbonate Solvents: Dichloromethane ;  12 h, rt
Reference
N-Benzoyl-2-aminopropanoic acid derivatives as α4β7 integrin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of inflammatory disease
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butanol ,  Tetrahydrofuran ;  18 h, rt
1.2 Reagents: Imidazole ;  1 h, rt
Reference
Novel compounds and pharmaceutical compositions thereof for the treatment of diseases and their preparation
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ,  tert-Butanol ;  12 h, rt
Reference
Preparation of substituted benzodioxanes and related compounds for inhibition of α4β7 integrin
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Di-tert-butyl dicarbonate Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ,  tert-Butanol ;  12 h, rt
Reference
Preparation of imidazopyridine derivatives as α4β7 integrin inhibitors
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 2 h, -78 °C → rt
Reference
Substituted hetero-bicyclic compounds, compositions and medicinal applications thereof
, European Patent Organization, , ,

Production Method 13

Reaction Conditions
Reference
Preparation of substituted heterobicyclic derivatives for use as Bruton's tyrosine kinase inhibitors
, India, , ,

Tert-butyl 4-bromo-2,6-difluorobenzoate Raw materials

Tert-butyl 4-bromo-2,6-difluorobenzoate Preparation Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd